Cas no 130766-80-2 (2(1H)-Azocinone, 8-(3-chlorophenyl)-)

• Product Name: 2(1H)-Azocinone, 8-(3-chlorophenyl)-
• CAS No: 130766-80-2
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• CID: 1226761
• Update Time: 2024-08-05

2(1H)-Azocinone, 8-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Azocinone, 8-(3-chlorophenyl)-

• Inchi： 1S/C13H10ClNO/c14-11-6-4-5-10(9-11)12-7-2-1-3-8-13(16)15-12/h1-9H,(H,15,16)
• InChI Key： RUZSAPFKJHTETB-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC(Cl)=C2)=CC=CC=CC1=O |c:9,11,13|

Computed Properties

• Exact Mass: 231.0452

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 482.5±45.0 °C(Predicted)
• PSA: 29.1
• pka: 12.67±0.40(Predicted)